Prostaglandin F2α serinol amide

• CAS No.: 1135226-99-1
• Product Name: Prostaglandin F2α serinol amide
• Molecular Formula: C23H41NO6
• Molecular Weight: 427.6 g/mol
• IUPAC Name: (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]-N-(1,3-dihydroxypropan-2-yl)hept-5-enamide
• Standard InChI: InChI=1S/C23H41NO6/c1-2-3-6-9-18(27)12-13-20-19(21(28)14-22(20)29)10-7-4-5-8-11-23(30)24-17(15-25)16-26/h4,7,12-13,17-22,25-29H,2-3,5-6,8-11,14-16H2,1H3,(H,24,30)/b7-4-,13-12+/t18-,19+,20+,21-,22+/m0/s1
• Standard InChIKey: IRAOUIWKWHBHDC-GKUWGJHRSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)NC(CO)CO)O)O)O
• SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NC(CO)CO)O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NC(CO)CO)O)O)O
• Description: 2-Arachidonyl glycerol (2-AG) exhibits cannabinoid agonist activity at the CB1 receptor, is an important endogenous monoglyceride species, and is thus considered to be the natural ligand for the CB1 receptor. 2-AG can also be metabolized by COX-2 and prostaglandin D, E, F, and I synthases to form prostaglandin 2-glyceryl (PG 2-glyceryl) esters. PGF2α-SA is a stable analog of PGF2α 2-glyceryl ester. The biological activity of PGF2α-SA has not yet been determined.
• Synonyms: PGF2α-SA
• Reference: 1.Sugiura, T.,Kodaka, T.,Kondo, S., et al. Is the cannabinoid CB1 receptor a 2-arachidonoylglycerol receptor? Structural requirements for triggering a Ca2+ transient in NG108-15 cells. Journal of Biochemistry 122, 890-895 (1997).
• PubChem Compound: 24778495
• Last Modified: Nov 11 2021